Cas no 892285-60-8 (4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide)

• Product Name: 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide
• CAS No: 892285-60-8
• MF: C₂₀H₁₉BrClN₃O₃
• MW: 464.740163087845
• CID: 6243502
• PubChem ID: 16002356
• Update Time: 2025-11-01

4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide
• 892285-60-8
• F6548-1132
• AKOS001752018
• EU-0089708
• 4-(6-bromo-2,4-dioxo-1H-quinazolin-3-yl)-N-[2-(4-chlorophenyl)ethyl]butanamide
• 4-(6-bromo-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(4-chlorophenethyl)butanamide

• Inchi： 1S/C20H19BrClN3O3/c21-14-5-8-17-16(12-14)19(27)25(20(28)24-17)11-1-2-18(26)23-10-9-13-3-6-15(22)7-4-13/h3-8,12H,1-2,9-11H2,(H,23,26)(H,24,28)
• InChI Key： LZFPLFBLQMPPLZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C(N2)=O)CCCC(NCCC1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 463.02983g/mol
• Monoisotopic Mass: 463.02983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide

Comprehensive Overview of 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide (CAS No. 892285-60-8)

The compound 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide (CAS No. 892285-60-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique tetrahydroquinazoline core, which is increasingly recognized for its role in modulating biological pathways. Researchers are particularly interested in its brominated and chlorophenyl substituents, as these functional groups often enhance binding affinity and selectivity in drug discovery.

In recent years, the demand for heterocyclic compounds like 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide has surged due to their applications in targeted therapy and enzyme inhibition. The compound's CAS No. 892285-60-8 is frequently searched in academic databases, reflecting its relevance in cancer research and neurodegenerative disease studies. Its structural complexity aligns with current trends in small-molecule drug development, where precision and efficacy are paramount.

One of the most discussed aspects of this compound is its potential as a kinase inhibitor. Kinases are critical in cellular signaling, and dysregulation is linked to numerous diseases. The 6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl moiety may interact with ATP-binding sites, making it a candidate for personalized medicine. This aligns with the growing focus on precision oncology, a hot topic in 2024.

From a synthetic chemistry perspective, the N-2-(4-chlorophenyl)ethylbutanamide side chain offers opportunities for structure-activity relationship (SAR) studies. Researchers are exploring modifications to optimize pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration. These investigations are crucial for advancing central nervous system (CNS) therapeutics, another area of high interest in pharmaceutical R&D.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing scrutiny on sustainable synthesis, methods to produce CAS No. 892285-60-8 with minimal waste are gaining traction. This reflects broader industry shifts toward eco-friendly manufacturing, a priority for regulatory compliance and corporate social responsibility.

In summary, 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(4-chlorophenyl)ethylbutanamide represents a convergence of cutting-edge science and practical applications. Its versatility in drug design, combined with its relevance to contemporary research themes, ensures its continued prominence in scientific literature and patent filings.